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Compound of Interest

Compound Name: Methyl lactate

Cat. No.: B7802539 Get Quote

Essential Safety and Handling Guide for Methyl
Lactate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Methyl Lactate in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl lactate is a flammable liquid and vapor that can cause serious eye irritation and may

cause respiratory irritation.[1][2][3] Adherence to proper PPE protocols is crucial to minimize

exposure and ensure personal safety.
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PPE Category Specification Rationale

Hand Protection

Wear compatible chemical-

resistant gloves.[1] Nitrile

gloves are a common

recommendation for handling

esters.

To prevent skin contact, which

can cause irritation.

Eye Protection
Chemical safety goggles or a

face shield are required.[1][4]

To protect against splashes,

which can cause serious eye

irritation.[1][2]

Skin and Body Protection

A lab coat or chemical-

resistant apron should be

worn.[5]

To protect against accidental

skin contact and contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be worn.[1]

To prevent inhalation of

vapors, which may cause

respiratory irritation.[1][2]

Quantitative Data on Glove Resistance

While specific breakthrough time data for methyl lactate is limited, data for related chemicals

can provide guidance. For instance, Lactic Acid has shown excellent resistance to permeation

with certain glove types.

Chemical
Glove
Material

Permeation
Time
(minutes)

Permeation
Rate
(µg/cm²/min
)

Concentrati
on

Rating

Lactic Acid Nitrile >480 Not Detected 85% Excellent

Source: Kimberly-Clark Nitrile Gloves Chemical Resistance Guide[6]
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Note: This data is for Lactic Acid and should be used as a guideline. It is crucial to consult the

specific glove manufacturer's chemical resistance data for Methyl Lactate.

Safe Handling and Storage Protocols
Experimental Workflow for Handling Methyl Lactate
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Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1

Ensure Proper Ventilation
(Fume Hood)

Step 2

Chemical Handling

Dispense Methyl Lactate

Step 3

Perform Experiment

Step 4

Storage & Disposal Dispose of Waste
(Follow Institutional Guidelines)

Step 7

Tightly Seal Container

Step 5

Store in a Cool, Dry, Well-Ventilated Area

Step 6

Decontaminate Work Area

Step 8

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl Lactate.
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Handling Procedures:

Always work in a well-ventilated area, preferably within a chemical fume hood.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[2][5] No smoking.

Use only non-sparking tools to prevent ignition.[2][5]

Ground and bond containers when transferring material to prevent static discharge.[2][5]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[2]

Storage Procedures:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[1][2]

Keep containers tightly closed to prevent leakage and moisture absorption.[1][7]

Store in a flammable liquids storage cabinet.

Spill Management and Disposal Plan
Logical PPE Selection for Different Scenarios

Handling Scenario

Small Spill (<100 mL) Large Spill (>100 mL) Routine Lab Use

Enhanced PPE:
- Standard PPE

- Face Shield (optional)
- Chemical Resistant Apron

Full PPE:
- Chemical Resistant Gloves & Apron

- Splash Goggles & Face Shield
- Respirator (if ventilation is poor)

Standard PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat
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Caption: PPE selection based on the handling scenario.

Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure adequate ventilation to disperse vapors.

Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.

Contain the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to

dike the spill and prevent it from spreading.[2] Do not use combustible materials like

sawdust.

Absorb the Spill: Carefully apply the absorbent material over the spill, working from the

outside in.

Collect and Dispose: Once the liquid is absorbed, use non-sparking tools to collect the

material into a suitable, labeled container for hazardous waste disposal.[2]

Decontaminate: Clean the spill area with soap and water.

Waste Disposal: Dispose of the sealed container and any contaminated cleaning materials

as hazardous waste in accordance with local, state, and federal regulations.[2][5]

Disposal of Unused Methyl Lactate:

Unused or waste Methyl Lactate must be disposed of as hazardous waste.

Do not pour down the drain.

Collect in a properly labeled, sealed container.

Arrange for pickup by your institution's environmental health and safety department or a

licensed hazardous waste disposal company. Disposal often involves incineration in a

suitable combustion chamber.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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